6-formyl-2-(N-methylamino)naphthalene

• IUPAC Name: 6-(methylamino)naphthalene-2-carbaldehyde
• InChI: InChI=1S/C12H11NO/c1-13-12-5-4-10-6-9(8-14)2-3-11(10)7-12/h2-8,13H,1H3
• InChI Key: CXMRVPIRPHNCAH-UHFFFAOYSA-N
• Canonical SMILES: CNC1=CC2=C(C=C1)C=C(C=C2)C=O
• Molecular Formula: C12H11NO
• Molecular Weight: 185.22 g/mol

Description

6-formyl-2-(N-methylamino)naphthalene is a useful research compound. Its molecular formula is C12H11NO and its molecular weight is 185.22 g/mol. The purity is usually 95%.
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Scientific Research Applications

• Quenching of Intramolecular Exciplex Fluorescence by Water : This compound is used for studying the quenching of intramolecular exciplex fluorescence by water (Ibemesi & El‐Bayoumi, 1980).

• Polarity Sensitive Membrane Probe : It serves as a polarity-sensitive membrane probe for studying membrane dynamics and lipid interactions (Hutterer et al., 1996).

• Emetic Potency in Dogs : The compound has been identified as a potent emetic in dogs, especially with increased N-substitution (Burkman, 1973).

• Production of Polyethylene Naphthalate : In the context of chemical synthesis, it's involved in the production of 2,6-dimethylnaphthalene, important in the manufacturing of polyethylene naphthalate (Güleç et al., 2017).

• Synthesis of Spiro Compounds : It's used in synthesizing spiro compounds with high enantiomeric excesses (Ripa & Hallberg, 1997).

• Applications in Chemistry, Physics, and Biology : The synthesized 1,8-Bis(N-benzyl-N-methylamino)naphthalene variant has potential applications in various fields including chemistry, physics, and biology (Charmant et al., 1999).

• Electrochemical Detection of DNA : Ferrocenylnaphthalene diimide ligands, including this compound, are used for electrochemical detection of double-stranded DNA (Sato & Takenaka, 2008).

• Fluorescent Chemosensor for Metals : It acts as a fluorescent chemosensor for Al3+ and Zn2+ in ethanol and water, showing significant fluorescence enhancement (Qin et al., 2015).

• Formylation in Organic Synthesis : This compound is a key intermediate in various organic synthesis processes, such as the formation of different aldehyde isomers (Doko et al., 1997).

Synthesis routes and methods

Procedure details

A solution of 6-methylamino-2-naphthonitrile (0.84 g, 4.6 mmol) prepared above in toluene (50 ml) was mixed with diisobutylaluminum hydride (9 ml, 1.0M (in toluene)) under a nitrogen atmosphere at −70° C. The mixture was stirred at −78° C. for 30 minutes and at room temperature for 4 hours. The mixture was added to a saturated solution of ammonium chloride, and then an aqueous solution of sulfuric acid was added thereto. The reaction mixture was extracted with ether, washed with brine, dried over MgSO4, and concentrated to give the title compound (0.76 g, yield: 89%).